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Compound of Interest

Compound Name: epi-Sancycline Hydrochloride

Cat. No.: B12287659 Get Quote

An In-depth Guide to the Molecular Weight of epi-Sancycline Hydrochloride

This technical guide provides a comprehensive overview of the molecular weight of epi-
Sancycline Hydrochloride, a semi-synthetic antibiotic related to the tetracycline family. The

document is intended for researchers, scientists, and professionals in the field of drug

development who require precise chemical and physical data for this compound.

Chemical Identity and Molecular Weight
epi-Sancycline Hydrochloride is the hydrochloride salt of epi-Sancycline. The addition of

hydrochloric acid to the parent compound, epi-Sancycline (C₂₁H₂₂N₂O₇, MW: 414.41 g/mol ),

results in the formation of the hydrochloride salt.[1][2]

The key quantitative data for epi-Sancycline Hydrochloride are as follows:

Chemical Formula: C₂₁H₂₃ClN₂O₇[1][3][4]

Molecular Weight: 450.87 g/mol [1][3][4]

Data Presentation: Elemental Composition
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The table below details the elemental composition of epi-Sancycline Hydrochloride and the

contribution of each element to its total molecular weight.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12287659?utm_src=pdf-interest
https://www.benchchem.com/product/b12287659?utm_src=pdf-body
https://www.benchchem.com/product/b12287659?utm_src=pdf-body
https://www.benchchem.com/product/b12287659?utm_src=pdf-body
https://www.benchchem.com/product/b12287659?utm_src=pdf-body
https://www.bocsci.com/molecular-weight-calculator.html
https://www.mtoz-biolabs.com/how-to-determine-molecular-weight.html
https://www.benchchem.com/product/b12287659?utm_src=pdf-body
https://www.bocsci.com/molecular-weight-calculator.html
https://chem.libretexts.org/Courses/Heartland_Community_College/HCC%3A_Chem_161/3%3A_Chemical_Reactions_and_Quantities/3.2%3A_Formula_and_Molecular_Weights
https://www.benchchem.com/pdf/A_Technical_Guide_to_Mass_Spectrometry_for_Molecular_Weight_Determination_of_Novel_Peptides.pdf
https://www.bocsci.com/molecular-weight-calculator.html
https://chem.libretexts.org/Courses/Heartland_Community_College/HCC%3A_Chem_161/3%3A_Chemical_Reactions_and_Quantities/3.2%3A_Formula_and_Molecular_Weights
https://www.benchchem.com/pdf/A_Technical_Guide_to_Mass_Spectrometry_for_Molecular_Weight_Determination_of_Novel_Peptides.pdf
https://www.benchchem.com/product/b12287659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12287659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Element Symbol
Atomic
Count

Standard
Atomic
Weight (u)

Total
Contributio
n (u)

Percent
Compositio
n

Carbon C 21 12.011 252.231 55.94%

Hydrogen H 23 1.008 23.184 5.14%

Chlorine Cl 1 35.453 35.453 7.86%

Nitrogen N 2 14.007 28.014 6.21%

Oxygen O 7 15.999 111.993 24.84%

Total 450.875 100%

Note: The total molecular weight is calculated based on standard atomic weights and may

show minor rounding differences from source to source. The elemental analysis percentages

are consistent with published data.[3]

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
The molecular weight of a small molecule like epi-Sancycline Hydrochloride is most

accurately determined experimentally using mass spectrometry (MS). High-resolution mass

spectrometry (HRMS) platforms, such as Time-of-Flight (TOF) or Orbitrap analyzers, are

preferred for their ability to provide precise mass measurements, which can confirm the

elemental formula.[2]

Below is a generalized protocol for this determination.

Objective: To experimentally verify the molecular weight of an epi-Sancycline Hydrochloride
sample.

Materials:

epi-Sancycline Hydrochloride sample

High-purity solvents (e.g., acetonitrile, methanol, water)
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Acid modifier (e.g., formic acid)

Mass spectrometer (e.g., ESI-QTOF or Orbitrap)

Calibration standard with known masses covering the desired range

Methodology:

Sample Preparation:

Accurately weigh a small amount of the epi-Sancycline Hydrochloride sample.

Dissolve the sample in a suitable solvent system to a final concentration of approximately

1 µg/mL. A typical solvent for Electrospray Ionization (ESI) is a mixture of acetonitrile and

water (e.g., 50:50 v/v) with 0.1% formic acid to promote protonation.

Instrument Calibration:

Calibrate the mass spectrometer across the desired mass range using a well-

characterized calibration standard.[5] This step is crucial for ensuring high mass accuracy.

The calibration should be performed immediately before the analysis.[5]

Ionization and Analysis:

Introduce the sample solution into the mass spectrometer's ion source, typically via direct

infusion or through a liquid chromatography (LC) system.

Electrospray Ionization (ESI) is a common "soft" ionization technique suitable for this

molecule, as it minimizes fragmentation and primarily generates the protonated molecular

ion [M+H]⁺.[2][4]

The generated ions are then transferred to the mass analyzer, which separates them

based on their mass-to-charge ratio (m/z).

Data Acquisition and Interpretation:

Acquire the mass spectrum. For epi-Sancycline Hydrochloride (formula weight of

450.87), the primary ion of interest would be the protonated molecule [C₂₁H₂₃ClN₂O₇ +
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H]⁺.

The expected m/z value for this singly charged ion would be approximately 451.88.

The resulting spectrum plots ion intensity against the m/z ratio. The prominent peak

corresponding to the analyte allows for the determination of its molecular mass.[4]

Visualizations
The following diagrams illustrate the logical and experimental workflows related to determining

the molecular weight of epi-Sancycline Hydrochloride.
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Theoretical Calculation Workflow

Identify Chemical Formula
(C₂₁H₂₃ClN₂O₇)

List Constituent Elements
(C, H, Cl, N, O)

Find Standard Atomic Weights

Multiply Weight by Atom Count
for each Element

Sum All Values

Final Molecular Weight
(450.87 g/mol)
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Experimental Verification Workflow (Mass Spectrometry)

1. Sample Preparation
(Dissolve Compound)

2. Instrument Calibration
(Using Known Standard)

3. Ionization
(e.g., Electrospray - ESI)

4. Mass Analysis
(e.g., TOF Analyzer)

5. Data Acquisition
(Generate Mass Spectrum)

6. Interpretation
(Identify [M+H]⁺ Peak)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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